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For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methyl-3-buten-2-ol, a volatile organic compound, is of significant interest in various fields,

including atmospheric chemistry, biofuel research, and as a precursor in the synthesis of fine

chemicals and pharmaceuticals. A thorough understanding of its thermochemical properties is

paramount for process design, safety assessments, and comprehending its role in biological

and chemical systems. This technical guide provides a comprehensive overview of the core

thermochemical data of 3-methyl-3-buten-2-ol, detailed experimental protocols for the

determination of these properties, and a visualization of its key synthesis pathways.

Quantitative Thermochemical Data
The following tables summarize the key thermochemical properties of 3-methyl-3-buten-2-ol
(also known as 2-methyl-3-buten-2-ol). All data is presented at standard conditions (298.15 K

and 1 atm) unless otherwise specified.

Table 1: Enthalpy Data
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Property Value Units Reference

Standard Molar

Enthalpy of Formation

(liquid)

-251.6 ± 2.8 kJ·mol⁻¹ [1]

Standard Molar

Enthalpy of Formation

(gas)

-203.3 ± 2.8 kJ·mol⁻¹ [1]

Standard Molar

Enthalpy of

Combustion (liquid)

-3145.1 ± 2.7 kJ·mol⁻¹ [1]

Molar Enthalpy of

Vaporization
46.9 ± 1.6 kJ·mol⁻¹ [1]

Molar Enthalpy of

Fusion
5.199 ± 0.012 kJ·mol⁻¹ [1]

Table 2: Heat Capacity and Entropy Data

Property Value Units Reference

Molar Heat Capacity

(liquid)
237.4 ± 0.9 J·K⁻¹·mol⁻¹ [1]

Standard Molar

Entropy (liquid)
232.6 ± 1.0 J·K⁻¹·mol⁻¹ [1]

Standard Molar

Entropy of

Vaporization

132.7 ± 0.2 J·K⁻¹·mol⁻¹ [1]

Table 3: Phase Transition Data
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Property Value Units Reference

Triple Point

Temperature
245.03 ± 0.03 K [1]

Experimental Protocols
The determination of the thermochemical data presented above requires precise and

specialized experimental techniques. The following sections provide detailed methodologies for

the key experiments.

Determination of Enthalpy of Combustion using Bomb
Calorimetry
The standard enthalpy of combustion of a volatile liquid like 3-methyl-3-buten-2-ol is
determined using a static-bomb isoperibol combustion calorimeter.

Methodology:

Sample Preparation: A sample of high-purity 3-methyl-3-buten-2-ol is hermetically sealed in

a thin-walled glass ampoule to prevent evaporation. The mass of the sample is determined

with high precision.

Bomb Assembly: The sealed ampoule is placed in a platinum crucible within the combustion

bomb. A known mass of a combustion aid, such as benzoic acid, and a cotton fuse are

positioned to ensure complete ignition.

Pressurization: The bomb is sealed and purged with oxygen to remove atmospheric nitrogen,

and then filled with high-purity oxygen to a pressure of approximately 3 MPa.

Calorimeter Setup: The bomb is submerged in a known mass of water in the calorimeter

vessel. The system is allowed to reach thermal equilibrium.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the fuse. The temperature of the water in the calorimeter is monitored with a high-precision

thermometer at regular intervals until a constant temperature is reached after the

combustion.
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Analysis: The corrected temperature rise is used to calculate the heat of combustion, taking

into account the heat capacity of the calorimeter (determined by calibrating with a standard

substance like benzoic acid), the heat of combustion of the fuse and any auxiliary

substances, and corrections for the formation of nitric and sulfuric acids.

Determination of Heat Capacity using Adiabatic
Calorimetry
The heat capacity of 3-methyl-3-buten-2-ol is measured over a range of temperatures using

an adiabatic calorimeter.

Methodology:

Sample Loading: A precisely weighed sample of 3-methyl-3-buten-2-ol is placed in the

calorimeter vessel.

Adiabatic Shield Control: The calorimeter vessel is surrounded by an adiabatic shield, and

the temperature difference between the vessel and the shield is maintained at or near zero

throughout the experiment using a sophisticated temperature control system. This minimizes

heat exchange with the surroundings.

Heating and Measurement: A known quantity of electrical energy is supplied to the sample

through a heater, and the resulting temperature increase is measured with a platinum

resistance thermometer.

Data Analysis: The heat capacity of the sample at a given temperature is calculated from the

amount of energy supplied and the corresponding temperature rise. The measurements are

repeated at various temperatures to obtain the heat capacity as a function of temperature.

Determination of Enthalpy of Vaporization using a
Calvet-type Calorimeter
The enthalpy of vaporization of 3-methyl-3-buten-2-ol is determined using a Calvet-type

microcalorimeter.

Methodology:
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Sample Introduction: A small, accurately weighed amount of 3-methyl-3-buten-2-ol is
placed in a sample cell within the calorimeter.

Isothermal Evaporation: The calorimeter is maintained at a constant temperature. The

sample is then evaporated under a controlled flow of an inert gas or by reducing the

pressure.

Heat Flow Measurement: The heat absorbed during the endothermic vaporization process is

detected by a series of thermocouples surrounding the sample cell. The resulting thermopile

voltage is proportional to the heat flow.

Calibration and Calculation: The calorimeter is calibrated using a substance with a known

enthalpy of vaporization or by electrical calibration. The enthalpy of vaporization of the

sample is then calculated from the integrated heat flow signal and the mass of the

evaporated sample.

Signaling Pathways and Reaction Mechanisms
Biosynthesis of 2-Methyl-3-buten-2-ol
In various plant species, 2-methyl-3-buten-2-ol is synthesized from dimethylallyl pyrophosphate

(DMAPP) through an enzymatic reaction.[2] The key enzyme in this pathway is methylbutenol

synthase.

Dimethylallyl Pyrophosphate (DMAPP)

Methylbutenol Synthase

2-Methyl-3-buten-2-ol

PPiH₂O

Click to download full resolution via product page

Caption: Biosynthesis of 2-Methyl-3-buten-2-ol from DMAPP.

Industrial Synthesis via the Prins Reaction
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The industrial production of 3-methyl-3-buten-1-ol, an isomer of 3-methyl-3-buten-2-ol, often

proceeds via the Prins reaction, involving the acid-catalyzed condensation of isobutylene and

formaldehyde.[3][4][5][6][7] This can be followed by isomerization to yield other isomers.

Isobutylene

Carbocation Intermediate

Formaldehyde Acid Catalyst (e.g., H₂SO₄)

3-Methyl-3-buten-1-ol

Click to download full resolution via product page

Caption: Simplified Prins reaction for 3-methyl-3-buten-1-ol synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086003#thermochemistry-of-3-methyl-3-buten-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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